Reliability Assessment & Statistical Comparison
Specifications & Pricing

Smolecule

furosemide continuous infusion versus bolus
mortality outcomes

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Furosemide

CAS No.: 54-31-9
Cat. No.: S528576

Get Quote

Mortality Outcomes: Continuous Infusion vs. Bolus

Injection
Meta- . Mortality Risk Ratio / Odds Ratio .
) Patient ) Conclusion
Analysis / . Outcome & (95% Confidence .
Population ) on Mortality
Study (Year) Timeframe Interval)
Ahmad et al. ADHF (9 RCTs, All-cause RR 1.51 (0.94 to 2.43) No significant

(2023) [1] [2]

Thomson et
al. (2018) [3]

n=713)

ADHF (8 RCTs,
n=669)

mortality (up to 6
months)

All-cause
mortality

OR 1.65 (0.93 to 2.91)

difference

No significant
difference

Sager et al. Elderly HF Death within 90 Not provided; difference No significant
(2020) [4] patients (Single days of was non-significant (P- difference
RCT, n=40) discharge value not significant)
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The conclusions in the table above are drawn from rigorous systematic reviews that followed standardized

protocols.

e Search Strategy and Data Extraction: Researchers systematically searched major electronic
databases like PubMed, EMBASE, and the Cochrane Central Register of Controlled Trials using
predefined keywords such as "continuous infusion," "bolus injection," "loop diuretics," and "acute
decompensated heart failure” [1] [5]. Two independent reviewers typically screened studies, extracted

data (including author, publication year, drug dose, sample size, and outcomes), and assessed the
risk of bias to ensure objectivity [1] [5].

¢ Eligibility Criteria: Included studies were almost exclusively parallel-arm Randomized Controlled
Trials (RCTs) comparing continuous IV infusion with intermittent bolus injection of furosemide in
adults hospitalized with ADHF [1] [6]. Studies on patients with chronic stable HF, post-cardiac surgery,
or non-heart failure conditions were usually excluded [1] [2].

o Statistical Analysis: Data were synthesized using meta-analytic software (e.g., Review Manager).
For dichotomous outcomes like mortality, Risk Ratios (RR) or Odds Ratios (OR) with 95%
confidence intervals were pooled using a Mantel-Haenszel model [1]. A random-effects or fixed-
effect model was chosen based on the degree of statistical heterogeneity, which was quantified using
the I? statistic [1] [6].

Interpretation of Key Findings and Evidence Gaps

The consistent lack of mortality difference can be understood in a broader clinical context.

¢ Focus on Other Efficacy Endpoints: While mortality is a crucial endpoint, research has also
explored decongestion efficacy. Some meta-analyses have found that continuous infusion may lead
to greater weight loss and a significantly higher total urine output over 24 hours compared to
bolus injection [3] [5]. This suggests that the mode of administration can influence the efficiency of
fluid removal, even if it does not translate into a survival benefit in current studies [1].

¢ Renal Safety Profile: Given the prognostic importance of kidney function in HF, recent meta-
analyses have specifically prioritized renal endpoints. The evidence indicates no significant
difference in the incidence of worsening renal function (WRF) or changes in serum creatinine
between the two administration strategies [6] [3].

¢ Limitations and Need for Further Research: A critical limitation across this body of evidence is the
small sample size and insufficient statistical power of individual RCTs and even pooled meta-
analyses to detect a small but clinically important difference in mortality [6] [5]. A 2025 meta-analysis
noted that the current evidence is underpowered and that a definitive trial would require thousands of
participants [6].
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The following diagram illustrates the typical workflow of a systematic review and meta-analysis on this

topic, which underpins the findings presented above.
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In summary, for researchers and clinicians:

¢ Mortality and Renal Function: Current high-level evidence does not demonstrate a significant
advantage for either continuous infusion or bolus injection regarding mortality or renal safety [1] [6]
[3].

e Decongestion Efficiency: Continuous infusion may offer modest benefits in terms of fluid removal,
as measured by weight loss and 24-hour urine output [3] [5].
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¢ Clinical Guidance: International guidelines do not strongly favor one method over the other, leaving
the choice to physician discretion based on individual patient factors and institutional protocols [1] [2].

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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